Cas no 1217438-17-9 (6,11-Dihydro-1,3,4,6,10,12-hexahydroxy-6-methyl-11-oxo-2-naphthacenecarboxamide; 4-O-(4-Deoxy-α-L-threo-hex-4-enopyranuronoside))

6,11-Dihydro-1,3,4,6,10,12-hexahydroxy-6-methyl-11-oxo-2-naphthacenecarboxamide; 4-O-(4-Deoxy-α-L-threo-hex-4-enopyranuronoside) structure
1217438-17-9 structure
Product Name:6,11-Dihydro-1,3,4,6,10,12-hexahydroxy-6-methyl-11-oxo-2-naphthacenecarboxamide; 4-O-(4-Deoxy-α-L-threo-hex-4-enopyranuronoside)
CAS No:1217438-17-9
MF:C26H21NO13
MW:555.443848371506
CID:6677064
Update Time:2024-03-02

6,11-Dihydro-1,3,4,6,10,12-hexahydroxy-6-methyl-11-oxo-2-naphthacenecarboxamide; 4-O-(4-Deoxy-α-L-threo-hex-4-enopyranuronoside) Chemical and Physical Properties

Names and Identifiers

    • 6,11-Dihydro-1,3,4,6,10,12-hexahydroxy-6-methyl-11-oxo-2-naphthacenecarboxamide; 4-O-(4-Deoxy-α-L-threo-hex-4-enopyranuronoside)
    • Inchi: 1S/C26H21NO13/c1-26(38)8-3-2-4-10(28)14(8)20(33)15-9(26)5-7-13(18(15)31)19(32)16(23(27)35)21(34)22(7)40-25-17(30)11(29)6-12(39-25)24(36)37/h2-6,11,17,25,28-32,34,38H,1H3,(H2,27,35)(H,36,37)
    • InChI Key: BIDLMOPCQWSDAS-UHFFFAOYSA-N
    • SMILES: CC1(C2C(=C(C3C(C=2)=C(OC2C(O)C(O)C=C(C(=O)O)O2)C(O)=C(C(=O)N)C=3O)O)C(=O)C2C1=CC=CC=2O)O

6,11-Dihydro-1,3,4,6,10,12-hexahydroxy-6-methyl-11-oxo-2-naphthacenecarboxamide; 4-O-(4-Deoxy-α-L-threo-hex-4-enopyranuronoside) Related Literature

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